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Compound of Interest

Compound Name: 1,3,3-Trimethoxypropene

CAS No.: 17576-35-1

Cat. No.: B101445 Get Quote

Executive Safety Directive
1,3,3-Trimethoxypropene (TMP) is not merely a generic organic solvent; it is a masked

malondialdehyde equivalent possessing unique reactivity hazards that are frequently

overlooked in standard waste streams.

The Three Critical Risks:

Peroxide Formation: As an enol ether/acetal derivative, TMP is a Class D Peroxide Former.

[1] It can form explosive peroxides upon prolonged exposure to air, particularly if the

stabilizer (often BHT) is depleted.

Acid-Catalyzed Hydrolysis: TMP is extremely sensitive to acidic moisture. Contact with acidic

waste streams triggers rapid hydrolysis, releasing Methanol and reactive aldehydes. This

reaction is exothermic and can pressurize waste containers, leading to rupture.[2]

Flammability: With a flash point typically in the range of flammable liquids (H226), it poses a

significant fire hazard, exacerbated by its potential to evolve volatile methanol upon

decomposition.

Immediate Action: Do NOT combine TMP waste with acidic aqueous streams or oxidizers.

Chemical Intelligence & Properties[1]
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Understanding the physical constraints of TMP is prerequisite to safe disposal.

Property Data Operational Implication

CAS Number 17576-35-1
Unique identifier for waste

manifesting.

Molecular Formula C₆H₁₂O₃
High oxygen content facilitates

combustion.

Flash Point ~56°C (Est.)*
Flammable Liquid (Cat 3).

Ground all containers.

Boiling Point 70–76°C @ 16 mmHg
Volatile; keep containers tightly

sealed.

Reactivity Acid-Sensitive
DO NOT MIX with acidic waste

(e.g., TFA, HCl).

Peroxide Class Class D (Potential)
Test for peroxides before

disposal or distillation.

RCRA Code D001 (Ignitable)
Requires segregation as

hazardous organic waste.

*Flash point varies by purity and hydrolysis state; treat as Flammable.

Pre-Disposal Stabilization Protocol
Trustworthiness Check: A safe disposal process is a self-validating system. You must prove the

chemical is stable before it enters the waste stream.

Phase A: Peroxide Validation
Why: Enol ethers react with atmospheric oxygen to form unstable peroxides. Protocol:

Use a commercial peroxide test strip (e.g., Quantofix® or starch-iodide paper).

Result < 20 ppm: Safe for standard disposal.

Result > 20 ppm: Must be quenched.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching: Add 5% aqueous Ferrous Sulfate (FeSO₄) or pass through activated alumina.

Retest until negative.

Phase B: pH Neutralization (The "Field Insight")
Why: Most laboratory "Organic Waste" carboys are acidic due to trace acids. Adding TMP to an

acidic drum causes hydrolysis:

Protocol:

Check the pH of the TMP waste solution.

If acidic, neutralize with dilute Sodium Bicarbonate (NaHCO₃) or Triethylamine (Et3N) until

pH 7–9.

Only then transfer to the waste container.

Disposal Workflow Diagram
The following decision tree illustrates the mandatory logic flow for handling TMP waste.
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Waste 1,3,3-Trimethoxypropene

Step 1: Test for Peroxides
(Quantofix / Starch-Iodide)

Peroxides > 20 ppm?

Quench with FeSO4
or Activated Alumina

Yes

Step 2: Check pH Stability

No

Retest

Is pH < 7?

Neutralize with NaHCO3
or Triethylamine

Yes

Step 3: Segregate Waste Stream
(Non-Halogenated Organic)

No

Retest

Label: 'Flammable Liquid'
'Contains Acetals - No Acid'

Ship for Incineration
(RCRA D001)

Click to download full resolution via product page

Figure 1: Decision logic for 1,3,3-Trimethoxypropene disposal, emphasizing peroxide

quenching and pH buffering.
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Step-by-Step Disposal Procedure
Step 1: Preparation & PPE[2][3]

PPE: Nitrile gloves (double gloving recommended), safety goggles, and flame-retardant lab

coat.

Workspace: Perform all transfers in a functioning chemical fume hood. Remove all ignition

sources.[2][3]

Step 2: Container Selection
Material: Use High-Density Polyethylene (HDPE) or Steel drums.

Note: Avoid low-grade plastics if pure TMP is being stored for long periods, as it may

soften them.

Grounding: If transferring volumes > 4 Liters, ensure the receiving drum is grounded to

prevent static discharge.

Step 3: Waste Stream Segregation
Designation: Segregate into "Non-Halogenated Organic Solvents."

Incompatibility Check: Ensure the receiving carboy does NOT contain:

Concentrated Sulfuric, Hydrochloric, or Nitric Acid.

Strong Oxidizers (Permanganates, Dichromates).

Reasoning: This prevents the "hidden" hydrolysis reaction described in Section 3.

Step 4: Labeling & Manifesting[5]
Label: Affix a hazardous waste label.

Constituents: Clearly write "1,3,3-Trimethoxypropene" and "Methanol" (if hydrolysis is

suspected).

Hazard Checkboxes: Check "Ignitable" (Flammable).
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Special Warning: Add a secondary sticker or note: "ACETAL: DO NOT MIX WITH ACID."

Regulatory & Emergency Logistics
RCRA Classification
Under the US EPA Resource Conservation and Recovery Act (RCRA), TMP waste is classified

as:

D001 (Ignitable Waste): Flash point < 60°C.[4]

Disposal Method: Fuel blending or Incineration at a permitted facility.

Emergency Response (Spills)
Evacuate: Clear the immediate area.

Isolate: Shut off all ignition sources (hot plates, stirrers).

Contain: Use non-combustible absorbents (Vermiculite or Sand). Do not use paper towels

(increases surface area for flammability).

Clean: Scoop into a spark-proof container using non-sparking tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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